Cas no 2228695-33-6 (methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate
• CAS No: 2228695-33-6
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 6399430
• PubChem ID: 165608957
• Update Time: 2025-10-28

methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate
• EN300-1749974
• 2228695-33-6

• Inchi： 1S/C10H10N2O3/c1-6-7(10(13)14-2)3-9(15-6)8-4-11-5-12-8/h3-5H,1-2H3,(H,11,12)
• InChI Key： BNOOFRXYOZSAAO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C1=CN=CN1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.1Ų

Additional information on methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate

Professional Introduction to Methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate (CAS No. 2228695-33-6)

Methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate, with the chemical formula C₁₀H₁₀N₂O₃, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2228695-33-6, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both an imidazole ring and a furan moiety makes it a versatile scaffold for designing molecules with enhanced biological activity.

The imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a common pharmacophore in medicinal chemistry. Its ability to form hydrogen bonds and interact with biological targets makes it invaluable in the design of therapeutic agents. In particular, the 1H-imidazol-4-yl substituent in Methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate contributes to its potential as a building block for drugs targeting various diseases. Recent studies have highlighted the importance of imidazole derivatives in developing treatments for neurological disorders, infectious diseases, and cancer.

The furan moiety, another key structural feature of this compound, adds another layer of complexity and functionality. Furan derivatives are known for their ability to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of an imidazole ring and a furan moiety in Methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate suggests that it may possess unique pharmacological properties that make it suitable for multiple therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like Methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate. These synthetic methods often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The development of novel synthetic routes has not only facilitated the production of this compound but also opened up new possibilities for its application in drug discovery.

In the realm of drug development, Methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate has shown promise as a precursor for more complex molecules. Researchers have been exploring its potential as a scaffold for designing inhibitors targeting enzymes involved in disease pathways. For instance, studies have indicated that derivatives of this compound may interact with enzymes such as kinases and phosphodiesterases, which are crucial in various cellular processes.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors that can modulate enzyme activity without causing significant side effects. Methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate, with its unique structural features, offers a promising starting point for such endeavors. By leveraging its inherent properties, scientists can design molecules that are both potent and selective, thereby improving therapeutic outcomes.

Furthermore, the compound's potential as an intermediate in the synthesis of more complex pharmaceuticals has been recognized by researchers. The availability of well-defined synthetic routes allows for the scalable production of this compound, which is essential for both academic research and industrial applications. This accessibility has spurred interest in exploring its applications beyond traditional drug development.

Recent studies have also highlighted the importance of computational methods in predicting the biological activity of compounds like Methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate. Molecular modeling techniques have enabled researchers to simulate how these molecules interact with biological targets at the atomic level. This approach has not only accelerated the discovery process but also provided valuable insights into the structural requirements for effective drug candidates.

The combination of experimental synthesis and computational modeling has been instrumental in advancing our understanding of this compound's potential applications. By integrating these two approaches, researchers can more efficiently identify promising candidates for further development. This interdisciplinary strategy has become increasingly important in modern drug discovery pipelines.

In conclusion, Methyl 5-(1H-imidazol-4-yl)-2-methylfuran-3-carboxylate (CAS No. 2228695-33-6) is a versatile compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an attractive scaffold for designing molecules with enhanced biological activity. Recent advancements in synthetic chemistry and computational modeling have further expanded its potential applications in drug development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.